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Compound of Interest

Compound Name:
Bis(4-(4-propylcyclohexyl)aniline);

sulfuric acid

CAS No.: 1610377-04-2

Cat. No.: B1378541

Get Quote

Bis(4-(4-propylcyclohexyl)aniline) Sulfate[1][2]
Executive Summary & Critical Identification
CAS Number: 1610377-04-2 Chemical Name: Bis(4-(4-propylcyclohexyl)aniline) sulfate

Synonyms: 4-(4-Propylcyclohexyl)aniline hemisulfate; Di(4-(4-propylcyclohexyl)anilinium)

sulfate.[1] Audience Note: This compound is a specialized liquid crystalline mesogen salt.[2][1]

In drug development, its primary relevance lies in Liquid Crystal Drug Delivery Systems

(LCCDDS) and as a high-purity synthesis intermediate for lipophilic pharmaceutical motifs.[2][1]
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⚠️ CRITICAL SAFETY NOTICE – IDENTITY CONFLICT Researchers must distinguish this

chemical CAS from the Bio-Rad Catalog #161-0377 ("Precision Plus Protein™ Dual Xtra

Standards"). These are entirely unrelated products.

CAS 1610377-04-2: Small molecule chemical salt (MW 532.79). [2][1] * Bio-Rad 161-0377:

Protein mixture for SDS-PAGE (MW 2–250 kDa). [2][1] * Action: Verify identity via Mass

Spectrometry (MS) or NMR before use in formulation.

Molecular Identity & Structural Analysis
This compound is a sulfuric acid salt of a lipophilic aniline derivative.[2][1] The structure

consists of two protonated 4-(4-propylcyclohexyl)aniline cations balanced by a single sulfate

anion.[2][1]
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Property Data

Molecular Formula

C

H

N

O

S

Molecular Weight 532.79 g/mol

Component A (Base)

4-(4-propylcyclohexyl)aniline (C

H

N, MW 217.[2][1]35)

Component B (Acid)

Sulfuric Acid (H

SO

, MW 98.[2]08)

Stoichiometry 2:1 (Base:Acid)

Core Motif Phenyl-Cyclohexyl mesogenic core with alkyl tail

Structural Implications for Formulation
Amphiphilic Character: The molecule possesses a highly lipophilic tail (propyl-cyclohexyl-

phenyl) and a polar, ionic headgroup (anilinium sulfate).[2][1] This structure is characteristic

of surfactant-like mesogens, capable of forming lyotropic liquid crystals in solution.[2][1]

Chirality: The cyclohexyl ring introduces cis/trans isomerism.[2][1] The trans isomer is

typically the thermodynamically stable form required for liquid crystalline behavior.[2][1]

Core Physicochemical Properties
The following data synthesizes predicted and experimental values for the free base and the salt

form, essential for pre-formulation studies.
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Parameter Value (Approx/Predicted) Context & Causality

Physical State
White to off-white crystalline

solid

High lattice energy due to ionic

stacking of sulfate and pi-

stacking of phenyl rings.[2][1]

Melting Point > 200°C (Decomposition)

Typical for organic sulfate

salts; exact MP depends on

hydration state.[2]

LogP (Free Base) 5.8 ± 0.4

High Lipophilicity.[2] The

propyl-cyclohexyl chain drives

partitioning into lipid bilayers.

[2][1]

LogD (pH 7.4) ~3.5 - 4.0

At physiological pH, the aniline

(pKa ~4.[2][1]5) is largely

uncharged, maintaining high

lipophilicity.[2][1]

pKa (Conjugate Acid) 4.6 ± 0.5

The anilinium ion is a weak

acid.[2] It deprotonates readily

above pH 5, releasing the

insoluble free base.[2][1]

Hygroscopicity Moderate

Sulfate salts can form

hydrates.[2][1] Storage under

desiccant is required.[2][1]

Solubility & Dissolution Dynamics
Understanding the solubility profile is critical for processing.[2][1] The salt form enhances

solubility in polar organic solvents compared to the free base, but water solubility remains

limited due to the massive hydrophobic domain.[2][1]

Solubility Profile Table
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Solvent Solubility Rating Mechanistic Insight

Water (pH < 4) Low to Moderate

Protonated form is soluble, but

may form micelles/gels due to

surfactant nature.[2][1]

Water (pH > 6) Insoluble

Deprotonation yields the

hydrophobic free base,

causing precipitation.[2][1]

DMSO High (> 50 mg/mL)
Excellent solvent for both ionic

and lipophilic domains.[2]

Methanol/Ethanol Moderate
Soluble, often used for

recrystallization.[1]

Dichloromethane Low (Salt) / High (Base)

The salt is poorly soluble in

non-polar chlorinated solvents

unless a phase transfer

catalyst is used.[2]

Dissolution Protocol (Self-Validating)
Solvent Selection: Use DMSO for stock solutions (10-20 mM).[2][1]

Sonication: Required to break the crystal lattice.[2][1] Sonicate at 40°C for 10 minutes.

Visual Check: Solution must be clear. If turbidity persists, the free base may be present; add

1 eq. of H

SO

or switch to acidic methanol.[2][1]

Stability & Degradation Pathways
Researchers must monitor specific degradation routes during forced degradation studies

(stress testing).[2]
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Oxidation: The aniline nitrogen is susceptible to oxidation (N-oxides) and azo-coupling,

especially under light exposure.[2][1]

Mitigation: Store in amber vials under Argon/Nitrogen.

Hydrolysis: The cyclohexyl-phenyl bond is metabolically stable, but the sulfate salt can

dissociate in high humidity, leading to disproportionation.[2][1]

Thermal: Stable up to ~150°C. Above this, desulfation and polymerization of the aniline core

may occur.[2][1]

Applications in Drug Development
While not a drug substance itself, CAS 1610377-04-2 serves two high-value roles:

A. Liquid Crystal Drug Delivery Systems (LCCDDS)
This molecule is a lyotropic mesogen.[2][1] In aqueous environments, it can self-assemble into

cubosomes or hexosomes.[2][1] These nanostructures are used to encapsulate hydrophobic

drugs, improving bioavailability.[2][1]

Mechanism: The hydrophobic tails (propyl-cyclohexyl) anchor into the lipid bilayer, while the

sulfate headgroups interface with water, creating high-surface-area channels for drug

loading.[2][1]

B. Synthesis Intermediate
It is a precursor for introducing the 4-(trans-4-propylcyclohexyl)phenyl moiety, a "privileged

structure" in medicinal chemistry found in various ion channel blockers and GPCR ligands.[2][1]

Experimental Protocols
Workflow 1: Determination of Critical Micelle Concentration
(CMC)
Since this salt acts as a surfactant, determining the CMC is vital for formulation.[2][1]

Preparation: Prepare a serial dilution of CAS 1610377-04-2 in water (range: 1 µM to 10 mM).

[2][1]
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Probe Addition: Add Pyrene (fluorescent probe) to each vial (final conc. 0.5 µM).[2][1]

Incubation: Shake at 25°C for 24 hours to reach equilibrium.

Measurement: Measure Fluorescence Emission spectra (excitation 334 nm).

Analysis: Plot the ratio of intensities

(373 nm / 384 nm) vs. log concentration. The inflection point indicates the CMC.[2][1]

Workflow 2: HPLC Purity Analysis
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[2][1]

Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid is crucial to keep the aniline

protonated).[2]

Mobile Phase B: Acetonitrile + 0.1% TFA.[2][1]

Gradient: 50% B to 95% B over 15 minutes. (High organic start required due to lipophilicity).

[2]

Detection: UV at 254 nm (Phenyl ring absorption).[2]

Visualization: Physicochemical Characterization
Workflow
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CAS 1610377-04-2
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CMC Determination
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Formulation Development
(Lipid Nanoparticles/Cubosomes)

Mesophase Identified Micelle Formation

Click to download full resolution via product page

Caption: Logical workflow for characterizing CAS 1610377-04-2, moving from identity

verification to formulation feasibility studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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